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Compound of Interest

Compound Name: Selenium-75

Cat. No.: B078453 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount, especially when handling radioactive materials. This guide provides

essential, immediate safety and logistical information for the proper disposal of Selenium-75
(Se-75), ensuring the protection of laboratory personnel and the environment.

Selenium-75 is a gamma-emitting radionuclide with a half-life of approximately 119.8 days.[1]

[2][3] Its proper disposal is critical and dictated by its physical form and activity level. The

primary methods for disposal include decay-in-storage (DIS), sanitary sewer release, and

transfer to a licensed radioactive waste disposal facility.

Immediate Safety Protocols
Before beginning any procedure involving Selenium-75, ensure all appropriate personal

protective equipment (PPE) is worn, including a lab coat, safety eyewear, and protective

gloves.[2] Work should be conducted in a designated area, and shielding, such as lead foil or

sheets, should be used when handling millicurie amounts to minimize radiation exposure.[1]

Waste Segregation and Characterization
Proper segregation of radioactive waste is the first and most critical step in the disposal

process. Se-75 waste must be separated based on its physical form: solid, liquid, or liquid

scintillation vials. It is also crucial to segregate waste based on half-life, keeping isotopes with

half-lives greater than 120 days separate.[2]
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Disposal Procedures for Different Waste Forms
The appropriate disposal procedure for Selenium-75 waste is contingent on its form.

Solid Waste: Solid Selenium-75 waste, such as contaminated gloves, paper, and plasticware,

is typically managed through an onsite Decay-in-Storage (DIS) program.[1] This process

involves storing the waste in a designated, shielded area until it has decayed to background

radiation levels. Given Se-75's half-life of 119.8 days, this is a viable disposal method. After a

sufficient decay period (generally 10 half-lives), the waste can be surveyed and, if at

background levels, disposed of as regular trash after defacing any radioactive material

symbols.[4]

Liquid Waste: Aqueous liquid waste containing Selenium-75 may be disposed of via the

sanitary sewer system, provided that specific regulatory limits are met.[1] These limits are in

place to ensure that the concentration of the radionuclide is sufficiently diluted to safe levels.

For instance, some institutions permit a laboratory disposal limit of up to 3 mCi per month for

Se-75.[1] Another guideline suggests limiting soluble waste to the sewer to less than 100 µCi

per day per lab.[2] It is imperative to consult and strictly adhere to your institution's specific

radiation safety manual and local regulations for sewer disposal.

Liquid Scintillation Vials: Waste from liquid scintillation counting containing Selenium-75 is

generally not suitable for decay-in-storage or sewer disposal due to the presence of hazardous

chemicals. This type of waste must be disposed of through an off-site radioactive waste

disposal program.[1] The vials should be collected in designated containers and transferred to

a licensed hazardous waste disposal contractor.[5]

The following table summarizes the key quantitative data for Selenium-75 handling and

disposal:
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Parameter Value Source

Half-life 119.8 days [1][2][3]

Principal Emissions
136 keV and 265 keV gamma

rays
[1]

Solid Waste Disposal Onsite Decay-in-Storage [1]

Liquid Waste Disposal (Sewer)

Up to 3 mCi/month (example

limit) < 100 µCi/day per lab

(example limit)

[1][2]

Liquid Scintillation Waste
Off-Site Radioactive Waste

Disposal Program
[1]

Shielding for Gammas/X-rays
4.4 mm of lead reduces dose

rate by 90%
[2]

Annual Limit on Intake (ALI)
500 µCi (Ingestion), 700 µCi

(Inhalation)
[1]

Experimental Protocol: Decay-in-Storage (DIS) for
Solid Waste

Segregation: Collect all solid waste contaminated with Se-75 in a designated radioactive

waste container lined with a plastic bag. Ensure no liquids or sharps are mixed in this

container.

Labeling: Clearly label the container with the radionuclide (Selenium-75), the initial date of

waste accumulation, and the responsible researcher's name.

Storage: Store the container in a designated and shielded radioactive waste storage area.

The shielding should be appropriate for the amount of activity present.

Decay: Hold the waste for a minimum of 10 half-lives (approximately 1200 days for Se-75) to

allow for sufficient decay.
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Survey: After the decay period, survey the waste container using a sensitive radiation

detection instrument, such as a Geiger-Müller counter, in a low-background area. The

radiation levels should be indistinguishable from background.

Disposal: If the survey confirms decay to background levels, obliterate or remove all

radioactive material labels and dispose of the waste in the regular trash.

Record Keeping: Maintain detailed records of all waste stored for decay, including the date of

storage, initial activity, survey results, and final disposal date.[4]

Below is a diagram illustrating the logical workflow for the proper disposal of Selenium-75.
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Caption: Logical workflow for the proper disposal of Selenium-75 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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